Tert-butyl 2-(4-amino-2-methoxyphenoxy)ethylcarbamate

• Molecular Formula: C14H22N2O4
• Molecular Weight: 282.34 g/mol
• IUPAC Name: tert-butyl N-[2-(4-amino-2-methoxyphenoxy)ethyl]carbamate
• InChI: InChI=1S/C14H22N2O4/c1-14(2,3)20-13(17)16-7-8-19-11-6-5-10(15)9-12(11)18-4/h5-6,9H,7-8,15H2,1-4H3,(H,16,17)
• InChI Key: HCBBKZXNRKVVPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCOC1=C(C=C(C=C1)N)OC

Description

Tert-butyl 2-(4-amino-2-methoxyphenoxy)ethylcarbamate is a useful research compound. Its molecular formula is C14H22N2O4 and its molecular weight is 282.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of K2CO3 (280 mg, 2 mmol), NaI (700 mg, 5 mmol), the potassium salt of 2-methoxy-4-nitrophenol (1.37 g, 6.6 mmol), and t-butyl 2-chloroethylcarbamate (1.4 g, 8 mmol) in DMF (8 mL) was heated at 90° for 6 hr. After dilution with H2O, the mixture was extracted 4× with CH2Cl2. The combined organic layers were washed 2× with aq. K2CO3, then with brine prior to drying over Na2SO4. After removal of the solvent under vacuum, the residue was chromatographed on silica gel using 5% EtOAc/CH2Cl2 to elute 870 mg of nitrophenyl ether. Pd catalyzed reduction in ethanol as described in Example 1 yielded tert-butyl 2-(4-amino-2-methoxyphenoxy)ethylcarbamate (700 mg) as an off white solid which was carried forward without further purification.